Cas no 102340-68-1 (Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester)
102340-68-1 structure
Product Name:Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester
CAS No:102340-68-1
MF:C10H12O3S
MW:212.265481948853
CID:1134056
PubChem ID:10751029
Update Time:2025-04-20
Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester
- 102340-68-1
- Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester (9CI)
-
- Inchi: 1S/C10H12O3S/c1-8-3-5-9(6-4-8)14(12)7-10(11)13-2/h3-6H,7H2,1-2H3/t14-/m1/s1
- InChI Key: OYRGZVMTNKAJPR-CQSZACIVSA-N
- SMILES: [S@@](CC(=O)OC)(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 212.05076
- Monoisotopic Mass: 212.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 43.37
Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
102340-68-1 (Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester) Related Products
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